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Compound of Interest

Compound Name: N-Phenylcyclohexanecarboxamide

Cat. No.: B185116

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of N-
Phenylcyclohexanecarboxamide, a secondary amide with potential applications in medicinal
chemistry and materials science. This document details the synthetic route, purification
methods, and extensive characterization data, including nuclear magnetic resonance (NMR)
spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Synthesis

N-Phenylcyclohexanecarboxamide can be synthesized through the reaction of
cyclohexanecarbonyl chloride with aniline. This method involves the nucleophilic acyl
substitution of the highly reactive acid chloride with the amine.

Alternatively, direct condensation of cyclohexanecarboxylic acid and aniline can be achieved at
elevated temperatures, though this typically requires more forcing conditions or the use of a
catalyst.[1][2][3][4][5]

Synthetic Workflow

The overall process for the synthesis and purification of N-Phenylcyclohexanecarboxamide
is outlined below.
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Synthesis Purification

Cyclohexanecarbonyl Chioride + Aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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